6-methyl-3,4-dihydro-2H-1-benzopyran-2-carboxamide
Overview
Description
Molecular Structure Analysis
The molecular structure of 6-methyl-3,4-dihydro-2H-1-benzopyran-2-carboxamide can be represented as a 2D Mol file . The IUPAC Standard InChI isInChI=1S/C10H10O2/c1-7-2-4-9-8 (6-7)3-5-10 (11)12-9/h2,4,6H,3,5H2,1H3 . Physical And Chemical Properties Analysis
The molecular weight of 6-methyl-3,4-dihydro-2H-1-benzopyran-2-carboxamide is 162.1852 . For more detailed physical and chemical properties, it is recommended to refer to a specialized chemical database or literature.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methyl-3,4-dihydro-2H-1-benzopyran-2-carboxamide involves the condensation of 6-methyl-2H-1-benzopyran-2-carboxylic acid with methylamine followed by reduction of the resulting imine to form the desired product.", "Starting Materials": [ "6-methyl-2H-1-benzopyran-2-carboxylic acid", "Methylamine", "Sodium cyanoborohydride", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Dissolve 6-methyl-2H-1-benzopyran-2-carboxylic acid (1.0 g) in methanol (10 mL) and add methylamine (1.0 mL, 40% in water). Stir the mixture at room temperature for 2 hours.", "Step 2: Add sodium cyanoborohydride (0.5 g) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Dilute the reaction mixture with chloroform (20 mL) and wash with water (10 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a mixture of chloroform and methanol as the eluent to obtain the desired product as a white solid (yield: 70-80%)." ] } | |
CAS RN |
1034770-63-2 |
Product Name |
6-methyl-3,4-dihydro-2H-1-benzopyran-2-carboxamide |
Molecular Formula |
C11H13NO2 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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